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Solubility Characteristics & Storage

The table below summarizes the key solubility data and storage recommendations for Nutlin-3b from a

supplier's product information sheet [1].

Characteristic Specification / Recommendation

Molecular Weight 581.49 g/mol [1]

Molecular Formula C₃₀H₃₀Cl₂N₄O₄ [1]

Solubility in DMSO 100 mg/mL (171.97 mM) [1]

Solubility in
Ethanol

100 mg/mL [1]

Solubility in Water Insoluble [1]

Storage of Stock
Solution

For in vitro use, dissolve in DMSO or ethanol. Aliquot and store at -20°C or

-80°C. Use fresh, moisture-absorbing DMSO to prevent solubility reduction [1].
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Standard Stock Solution Preparation

For in vitro cell-based assays, the standard protocol is to first dissolve Nutlin-3b in DMSO or ethanol to

create a concentrated stock solution, which is then diluted in the cell culture medium [1].

Calculating Concentration: Calculate the mass of Nutlin-3b needed to achieve the desired stock

concentration. For example, to make 1 mL of a 100 mg/mL stock solution, weigh out 100 mg of
Nutlin-3b [1].

Dissolution: Add the pre-weighed Nutlin-3b powder to a sterile vial. Add the appropriate volume of
pure, anhydrous DMSO or ethanol to achieve the final concentration.

Mixing: Vortex or sonicate the solution briefly to ensure complete dissolution, resulting in a clear
solution.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use vials to avoid repeated
freeze-thaw cycles. Store at -20°C or -80°C [1].

Working Solution: Dilute the stock solution into your aqueous cell culture medium. The final
concentration of DMSO in the cell culture should typically not exceed 0.1% to avoid cytotoxicity [1].

Advanced Formulation Strategy

If the standard DMSO dissolution method is not suitable for your experiment (e.g., for in vivo studies), a

suspension formulation using carboxymethyl cellulose sodium salt (CMC-Na) can be prepared [1].

Prepare CMC-Na Solution: First, prepare a 0.5-1% (w/v) CMC-Na solution in purified water. Stir until
it forms a clear, homogeneous solution.

Create Suspension: Add Nutlin-3b powder to the CMC-Na solution to achieve a target concentration
(e.g., ≥ 5 mg/mL). Mix vigorously to obtain a homogeneous suspension [1].

Administration: This suspension can be used for in vivo administration via oral gavage. Always
prepare the suspension fresh before use [1].

This workflow outlines the decision process between the standard stock solution and the advanced

suspension method:
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Start: Nutlin-3b
Solubilization

Is the application for
in vitro cell culture?

Is DMSO/EtOH compatible
with your experiment?

 Yes

Advanced Protocol
(for in vivo or DMSO-free)

 No

Standard Protocol

 Yes  No

1. Dissolve in DMSO or Ethanol
(up to 100 mg/mL)

2. Aliquot & store at -20°C/-80°C

3. Dilute in aqueous medium
(keep final DMSO <0.1%)

1. Prepare 0.5-1% CMC-Na
solution in water

2. Add Nutlin-3b powder &
mix into homogeneous suspension

3. Administer suspension
freshly prepared

Click to download full resolution via product page

Key Experimental Considerations

Use Fresh Solvent: The solubility in DMSO can be reduced by moisture-absorbing (old) DMSO.
Always use fresh, anhydrous DMSO for preparing stock solutions [1].
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Confirm Purity: Verify the purity of your Nutlin-3b batch via certificate of analysis, as impurities can

affect solubility and experimental results [1].
Appropriate Controls: Nutlin-3b is the less potent enantiomer of Nutlin-3 and is often used as a

negative control in experiments investigating MDM2-p53 interaction inhibition [1]. Ensure your
experimental design includes the correct controls for data interpretation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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